2-Bromoquinoline-3-boronic acid

• IUPAC Name: (2-bromoquinolin-3-yl)boronic acid
• InChI: InChI=1S/C9H7BBrNO2/c11-9-7(10(13)14)5-6-3-1-2-4-8(6)12-9/h1-5,13-14H
• InChI Key: RUDILYIFXMOEIO-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC2=CC=CC=C2N=C1Br)(O)O
• Molecular Formula: C9H7BBrNO2
• DSSTOX Substance ID: DTXSID20590736
• Molecular Weight: 251.87 g/mol
• CAS RN: 745784-05-8

Description

2-Bromoquinoline-3-boronic acid is a compound that is not directly mentioned in the provided papers, but its related chemistry can be inferred from the synthesis and reactivity of similar bromo- and boronic acid-containing compounds. The papers discuss various synthetic methods and chemical reactions involving brominated quinolines and boronic acids, which are relevant to understanding the chemistry of this compound.

Synthesis Analysis

The synthesis of brominated aromatic compounds, including those with boronic acid groups, is a topic of interest in several papers. For instance, a scalable synthesis of 2-bromo-3-fluorobenzonitrile was developed using a bromodeboronation reaction catalyzed by NaOMe, demonstrating the generality of this transformation for aryl boronic acids . Similarly, the synthesis of brominated hydroxyquinoline as a photolabile protecting group indicates the potential for bromination reactions in the presence of other functional groups . These studies suggest that this compound could potentially be synthesized through similar bromodeboronation strategies or by direct bromination of quinoline boronic acids.

Molecular Structure Analysis

While the molecular structure of this compound is not directly analyzed in the papers, the structure of related compounds is discussed. For example, the synthesis of 11H-Pyrido[2,3-a]carbazoles and 6H-Pyrido[3,2-b]carbazoles from bromoquinolines involves cross-coupling reactions that could be relevant to the structural analysis of this compound . The presence of the bromo and boronic acid groups would influence the electronic and steric properties of the molecule, affecting its reactivity and potential for further chemical transformations.

Chemical Reactions Analysis

The papers provide insights into the reactivity of brominated compounds and boronic acids. For example, the halodeboronation of aryl boronic acids to form aryl bromides and chlorides is discussed, which could be relevant to the reactivity of this compound . Additionally, the photocatalytic reactions involving brominated compounds, such as the synthesis of 4-(difluoromethylidene)-tetrahydroquinolines, highlight the potential for radical cyclization and other photo-induced processes . The reactivity of bromocyanohydroborane complexes also provides information on the stability and reactivity of bromine as a leaving group, which could be applicable to the chemical reactions of this compound .

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from the properties of similar compounds discussed in the papers. The increased solubility and low fluorescence of brominated hydroxyquinoline as a photolabile protecting group suggest that brominated quinolines may have favorable solubility and optical properties for certain applications . The stability and reactivity of bromocyanohydroborane complexes with various ligands also provide insights into the potential stability and reactivity of this compound in different chemical environments .

Scientific Research Applications

Synthesis and Pharmacological Applications

2-Bromoquinoline-3-boronic acid derivatives have been synthesized and investigated for their pharmacological potential. For instance, new 6-Bromoquinolin-4-ol derivatives were synthesized via Chan–Lam coupling and showed promising antibacterial activities against ESBL producing E. coli and MRSA (Arshad et al., 2022). Similarly, synthesis of the benzo-β-carboline isoneocryptolepine from 3-bromoquinoline has been reported, indicating its potential as a lead compound in antiplasmodial drug discovery (Hostyn et al., 2005).

Bioconjugation and Material Engineering

The compound's utility extends to bioconjugation and material engineering. A study introduced a "Boron Hot Spot" using 3-hydroxyquinolin-2(1H)-one scaffold for the site-selective installation of iminoboronates on peptide chains, demonstrating improved stability under physiological conditions (Russo et al., 2020). This indicates potential for dynamic material design and drug delivery applications.

Photophysical Properties and Sensor Development

This compound derivatives have been explored for their photophysical properties. Pyrrolylquinoline-BF2 and BPh2 BODIPY-type analogues were synthesized and studied for their structural and photophysical properties, showing potential for applications in optoelectronics and sensors (Alsimaree et al., 2021). Additionally, boronic acid fluorescent sensors based on the 6-methoxyquinolinium nucleus were developed for monosaccharide signaling, moving towards noninvasive glucose monitoring (Badugu et al., 2005).

Electroluminescent Materials

Further, this compound derivatives have been used in the synthesis of electroluminescent materials. For example, the synthesis and electroluminescence of boron compounds with 8-hydroxyquinolato were reported, highlighting their potential in organic light-emitting diodes (OLEDs) (Wu et al., 2000).

Safety and Hazards

When handling 2-Bromoquinoline-3-boronic acid, it is recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting it in eyes, on skin, or on clothing, avoid ingestion and inhalation, and avoid dust formation.

Future Directions

The future directions of research involving 2-Bromoquinoline-3-boronic acid and other boronic acids are promising. The introduction of the boronic acid group to bioactive molecules has shown to modify selectivity, physicochemical, and pharmacokinetic characteristics, with the improvement of the already existing activities. Furthermore, the preparation of compounds with this chemical group is relatively simple and well known. Therefore, extending the studies with boronic acids in medicinal chemistry is encouraged in order to obtain new promising drugs shortly.

Mechanism of Action

Target of Action

The primary target of 2-Bromoquinoline-3-boronic acid is the Suzuki–Miyaura cross-coupling reaction . This reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . The success of this reaction originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .

Mode of Action

The Suzuki–Miyaura coupling reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

The Suzuki–Miyaura reaction has been applied extensively because of operational simplicity and the ability to create new bonds . The slow release rate of the active boronic acid allows it to stay in low concentration, which leads to a favorable partitioning between cross-coupling and oxidative homo-coupling . The low concentration of boronic acid also reduces the absolute rate of protodeboronation, which is highly useful for the coupling of unstable substrates .

Pharmacokinetics

The compound’s role in the suzuki–miyaura reaction suggests that its bioavailability would be influenced by factors such as concentration and stability .

Result of Action

The result of the action of this compound is the formation of new carbon–carbon bonds via the Suzuki–Miyaura reaction . This reaction is widely used in organic synthesis, including the synthesis of pharmaceuticals and fine chemicals .

Action Environment

The action of this compound is influenced by environmental factors such as temperature, pH, and the presence of other reactants . These factors can affect the rate of the Suzuki–Miyaura reaction and the stability of the boronic acid .

Biochemical Analysis

Biochemical Properties

2-Bromoquinoline-3-boronic acid plays a crucial role in biochemical reactions, particularly in the Suzuki-Miyaura coupling reaction, which is widely used for the formation of carbon-carbon bonds . This compound interacts with various enzymes, proteins, and other biomolecules. For instance, it can form complexes with Lewis bases such as hydroxide anions and electron-donating groups like nitrogen or oxygen . These interactions are essential for its function as a reagent in organic synthesis and other biochemical applications.

Cellular Effects

This compound has been shown to influence various cellular processes. It can affect cell signaling pathways, gene expression, and cellular metabolism. For example, its role in the Suzuki-Miyaura coupling reaction can impact the synthesis of biologically active molecules, which in turn can modulate cellular functions . Additionally, the compound’s ability to form complexes with biomolecules can influence cellular processes by altering the availability and activity of these molecules.

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with biomolecules through the formation of complexes with Lewis bases and its participation in the Suzuki-Miyaura coupling reaction . This reaction involves the transfer of an organic group from boron to palladium, followed by the formation of a new carbon-carbon bond. The compound’s ability to act as a mild electrophile and form reversible covalent bonds with biomolecules is central to its mechanism of action .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to factors such as stability and degradation. The compound is generally stable under standard storage conditions, but its reactivity can be influenced by factors such as temperature and pH . Long-term studies have shown that the compound can maintain its activity over extended periods, although some degradation may occur under certain conditions .

Dosage Effects in Animal Models

The effects of this compound in animal models can vary with different dosages. At lower doses, the compound may exhibit beneficial effects, such as the modulation of biochemical pathways and the synthesis of biologically active molecules . At higher doses, it may exhibit toxic or adverse effects, including potential toxicity to specific organs or systems . It is essential to determine the appropriate dosage to balance efficacy and safety in animal studies.

Metabolic Pathways

This compound is involved in various metabolic pathways, including those related to its role as a reagent in organic synthesis . The compound interacts with enzymes and cofactors that facilitate its incorporation into larger molecules. These interactions can affect metabolic flux and the levels of specific metabolites, influencing overall cellular metabolism .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins . These interactions can affect the compound’s localization and accumulation within specific cellular compartments. Understanding these transport mechanisms is crucial for optimizing the compound’s use in biochemical applications .

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications that direct it to specific compartments or organelles . These localization patterns can affect the compound’s activity and function, as its interactions with biomolecules may vary depending on its subcellular environment .

Q & A

Q1: What makes 2-bromoquinoline-3-boronic acid interesting for carbohydrate recognition?

A1: The research article highlights the phosphorescent properties of this compound when encapsulated within sodium deoxycholate. [] This interaction suggests potential applications in carbohydrate recognition, as boronic acids are known to reversibly bind with carbohydrates. The study explores how these binding events could be transduced into detectable changes in the compound's phosphorescence, offering a potential sensing mechanism.